Cas no 1418218-45-7 (1-(3-bromophenyl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 1-(3-bromophenyl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 1418218-45-7
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 5619442
• PubChem ID: 134858601
• Update Time: 2025-10-30

1-(3-bromophenyl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-2,5-dihydro-1H-pyrrol-2-one
• EN300-28319720
• GS-9786
• 1418218-45-7

• Inchi： 1S/C10H8BrNO/c11-8-3-1-4-9(7-8)12-6-2-5-10(12)13/h1-5,7H,6H2
• InChI Key： HGGAIJCKBQHQOS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(C=CC1)=O

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-(3-bromophenyl)-2,5-dihydro-1H-pyrrol-2-one

1-(3-bromophenyl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 1418218-45-7): A Comprehensive Overview

1-(3-bromophenyl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 1418218-45-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrrolidinones, which are known for their diverse pharmacological effects and applications in drug discovery.

The chemical structure of 1-(3-bromophenyl)-2,5-dihydro-1H-pyrrol-2-one consists of a pyrrolidinone ring fused with a brominated phenyl group. The presence of the bromine atom at the 3-position of the phenyl ring imparts specific electronic and steric properties to the molecule, making it an interesting candidate for various biological studies. The pyrrolidinone moiety, on the other hand, is a versatile scaffold that can be functionalized to enhance its pharmacological profile.

Recent research has highlighted the potential of 1-(3-bromophenyl)-2,5-dihydro-1H-pyrrol-2-one in several therapeutic areas. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. This makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-(3-bromophenyl)-2,5-dihydro-1H-pyrrol-2-one has also shown potential as an anticancer agent. A study published in Cancer Research reported that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action involves the activation of caspase-dependent pathways and the modulation of cell cycle regulatory proteins. These findings suggest that 1-(3-bromophenyl)-2,5-dihydro-1H-pyrrol-2-one could be further developed as a novel anticancer therapeutic.

The pharmacokinetic properties of 1-(3-bromophenyl)-2,5-dihydro-1H-pyrrol-2-one have also been investigated to assess its suitability for clinical applications. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver and kidneys. The compound is primarily metabolized by cytochrome P450 enzymes, with major metabolites being excreted in urine and feces.

Toxicity studies have indicated that 1-(3-bromophenyl)-2,5-dihydro-1H-pyrrol-2-one is generally well-tolerated at therapeutic doses. However, higher concentrations may cause mild hepatotoxicity and nephrotoxicity, which are reversible upon discontinuation of treatment. These findings underscore the importance of optimizing dosing regimens and monitoring patients for potential adverse effects during clinical trials.

The synthetic route for preparing 1-(3-bromophenyl)-2,5-dihydro-1H-pyrrol-2-one has been well-documented in the literature. A typical synthesis involves the reaction of 3-bromobenzaldehyde with an appropriate amine followed by cyclization under acidic conditions. This multi-step process can be efficiently scaled up for industrial production, making it feasible to supply sufficient quantities for preclinical and clinical studies.

In conclusion, 1-(3-bromophenyl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 1418218-45-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further drug development. Ongoing research aims to optimize its pharmacological profile and evaluate its safety and efficacy in clinical settings. As new findings continue to emerge, this compound is likely to play a significant role in advancing our understanding of pyrrolidinone-based therapeutics.